Cas no 2188210-72-0 (4-chloro-7-(difluoromethyl)quinoline-3-carbonitrile)

• Product name: 4-chloro-7-(difluoromethyl)quinoline-3-carbonitrile
• CAS No: 2188210-72-0
• MF: C₁₁H₅ClF₂N₂
• MW: 238.620608091354
• CID: 5272000

4-chloro-7-(difluoromethyl)quinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile, 4-chloro-7-(difluoromethyl)-
• 4-chloro-7-(difluoromethyl)quinoline-3-carbonitrile

• Inchi： 1S/C11H5ClF2N2/c12-10-7(4-15)5-16-9-3-6(11(13)14)1-2-8(9)10/h1-3,5,11H
• InChI Key： HPINBKOFOGVZAW-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C(F)F)C=2)C(Cl)=C(C#N)C=1

Additional information on 4-chloro-7-(difluoromethyl)quinoline-3-carbonitrile

Comprehensive Overview of 4-chloro-7-(difluoromethyl)quinoline-3-carbonitrile (CAS No. 2188210-72-0)

4-chloro-7-(difluoromethyl)quinoline-3-carbonitrile (CAS No. 2188210-72-0) is a highly specialized quinoline derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique molecular structure, combines a chloro-substituted quinoline core with a difluoromethyl group and a carbonitrile functionality, making it a versatile intermediate for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and crop protection.

The synthetic utility of 4-chloro-7-(difluoromethyl)quinoline-3-carbonitrile lies in its ability to serve as a building block for more complex molecules. Its quinoline scaffold is a common motif in many bioactive compounds, particularly those targeting infectious diseases and cancer. The inclusion of a difluoromethyl group enhances the compound's metabolic stability, a feature highly sought after in modern medicinal chemistry. Additionally, the carbonitrile moiety offers opportunities for further chemical modifications, enabling the creation of diverse derivatives with tailored properties.

In the context of agrochemicals, 4-chloro-7-(difluoromethyl)quinoline-3-carbonitrile has shown promise as a precursor for pesticide development. The fluorine atoms in its structure contribute to improved lipophilicity and binding affinity, which are critical for enhancing the efficacy of crop protection agents. With the growing demand for sustainable agriculture and environmentally friendly solutions, this compound is being explored for its potential to reduce the environmental impact of traditional pesticides while maintaining high performance.

Recent advancements in computational chemistry and AI-driven drug design have further highlighted the importance of 4-chloro-7-(difluoromethyl)quinoline-3-carbonitrile. Researchers are leveraging machine learning algorithms to predict its interactions with biological targets, accelerating the drug discovery process. This aligns with the broader trend of integrating digital tools into chemical research, a topic frequently searched by professionals in the field. The compound's structural features make it an excellent candidate for virtual screening and molecular docking studies.

From a synthetic chemistry perspective, the preparation of 4-chloro-7-(difluoromethyl)quinoline-3-carbonitrile involves multi-step organic synthesis, often requiring catalyzed reactions and selective fluorination techniques. These methods are continually refined to improve yield and purity, addressing the needs of industrial-scale production. The compound's stability under various conditions also makes it suitable for long-term storage and global distribution, a key consideration for chemical suppliers and research institutions.

As the scientific community focuses more on green chemistry and sustainable synthesis, 4-chloro-7-(difluoromethyl)quinoline-3-carbonitrile is being evaluated for its compatibility with eco-friendly manufacturing processes. Innovations such as flow chemistry and catalyst recycling are being explored to minimize waste and energy consumption during its production. These efforts resonate with the increasing public interest in sustainable science and corporate responsibility, topics that dominate searches in academic and industry forums.

In summary, 4-chloro-7-(difluoromethyl)quinoline-3-carbonitrile (CAS No. 2188210-72-0) represents a compelling example of how specialty chemicals can bridge the gap between fundamental research and real-world applications. Its relevance to drug development, agrochemical innovation, and sustainable chemistry ensures its continued prominence in scientific discourse. For researchers and industry stakeholders, understanding its properties and potential is essential for driving future breakthroughs in these critical areas.